Cas no 2229643-66-5 (5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine)

• Product Name: 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine
• CAS No: 2229643-66-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6340250
• PubChem ID: 165722670
• Update Time: 2025-06-20

5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine
• 2229643-66-5
• EN300-1802239

• Inchi： 1S/C11H17NO/c1-9(8-11(2,3)12)7-10-5-4-6-13-10/h4-7H,8,12H2,1-3H3/b9-7+
• InChI Key： YPSXXJJCXCTAQV-VQHVLOKHSA-N
• SMILES： O1C=CC=C1/C=C(\C)/CC(C)(C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine

Professional Introduction to Compound with CAS No. 2229643-66-5 and Product Name: 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine

The compound with the CAS number 2229643-66-5 and the product name 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular medicine. The presence of a furan moiety and a highly substituted alkene backbone suggests a rich chemical diversity that can be exploited for various biochemical interactions.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating furan derivatives. The furan ring in this compound not only contributes to its structural complexity but also enhances its pharmacological properties. Specifically, the electron-deficient nature of the furan ring facilitates nucleophilic substitution reactions, making it a versatile scaffold for designing novel bioactive molecules. This characteristic has been leveraged in the development of compounds with antimicrobial, anti-inflammatory, and even anticancer properties.

The alkene backbone of 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine introduces additional functional groups that can participate in diverse chemical transformations. The two methyl groups at the 2 and 4 positions provide steric hindrance, which can influence the compound's solubility and metabolic stability. Such structural features are critical in determining the compound's bioavailability and therapeutic efficacy. Moreover, the amine functional group at the 2-position serves as a potential site for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

In the context of contemporary pharmaceutical research, compounds like 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine are being explored for their potential in modulating enzyme activity and receptor binding. The combination of a furan ring and an amine group creates a molecular entity that can interact with biological targets in multiple ways. For instance, such compounds may act as substrates or inhibitors of enzymes involved in metabolic pathways relevant to diseases like diabetes and obesity. Additionally, they could serve as probes to understand the mechanisms of action of existing drugs.

One of the most promising applications of this compound lies in its use as a building block for more sophisticated drug candidates. The structural motifs present in 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine can be modified to enhance specific pharmacokinetic properties or to improve binding affinity to target proteins. For example, computational modeling studies have suggested that slight modifications to the alkene backbone could optimize interactions with enzymes such as cytochrome P450 oxidases, which are crucial in drug metabolism.

The synthesis of 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include Friedel-Crafts acylation followed by reduction and subsequent functional group interconversion. These synthetic strategies not only highlight the compound's complexity but also demonstrate its feasibility for large-scale production. Advances in catalytic methods have further streamlined these processes, making it possible to produce this compound with high yield and purity.

The pharmacological evaluation of 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine has revealed intriguing biological activities that warrant further investigation. Preclinical studies have shown that derivatives of this compound exhibit modest inhibitory effects on certain kinases associated with cancer cell proliferation. While these effects are not yet sufficient for therapeutic use, they provide a foundation for developing more potent analogs. Additionally, the compound's interaction with microsomal enzymes suggests potential applications in drug-drug interaction studies.

From a chemical biology perspective, 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-amine offers a unique platform for studying protein-ligand interactions at atomic resolution. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate how this compound binds to its targets. These structural insights are invaluable for rational drug design, allowing chemists to fine-tune molecular features for optimal biological activity.

The environmental impact of synthesizing and using 5-(furan-2-yli)-dimethylpentenamine derivatives is also an important consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic methods using engineered enzymes have shown promise in facilitating key transformations while maintaining high selectivity and yield.

In conclusion,5-(furan-yli)-dimethylpentenamine derivatives, including those represented by CAS No. 2229643–66–5, represent a compelling area of research with significant therapeutic potential, particularly in oncology,neurology,and metabolic diseases.` Their unique structural features,such as the combination of a furan ring and an amine group, make them valuable tools for both academic research and industrial drug development.` As our understanding`of their pharmacological properties`continues to grow,so too will their applications`in addressing some`of medicine's most pressing challenges.`